Cas no 2228981-56-2 (4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidin-4-ol)

• Product Name: 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidin-4-ol
• CAS No: 2228981-56-2
• MF: C₁₁H₁₆F₃N₃O
• MW: 263.259452819824
• CID: 6191093
• PubChem ID: 165632048
• Update Time: 2025-10-30

4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidin-4-ol
• 2228981-56-2
• EN300-1969704
• 4-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}piperidin-4-ol

• Inchi： 1S/C11H16F3N3O/c1-17-7-8(9(16-17)11(12,13)14)6-10(18)2-4-15-5-3-10/h7,15,18H,2-6H2,1H3
• InChI Key： IBGOXDAYCDWFKF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)CC1(CCNCC1)O)(F)F

Computed Properties

• Exact Mass: 263.12454663g/mol
• Monoisotopic Mass: 263.12454663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.1Ų

Additional information on 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidin-4-ol

Research Briefing on 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidin-4-ol (CAS: 2228981-56-2)

The compound 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidin-4-ol (CAS: 2228981-56-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylpyrazole and piperidine moieties, exhibits promising pharmacological properties, making it a subject of intensive study for potential therapeutic applications. Recent literature highlights its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting central nervous system (CNS) disorders, inflammatory diseases, and metabolic syndromes.

Recent studies have focused on the synthesis and optimization of 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidin-4-ol to enhance its bioavailability and target specificity. Advanced computational modeling and structure-activity relationship (SAR) analyses have been employed to elucidate its binding affinities with various biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. These efforts aim to refine the compound's pharmacokinetic and pharmacodynamic profiles, thereby improving its efficacy and safety in preclinical models.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's potent inhibitory activity against specific kinases implicated in autoimmune diseases. The research team utilized a combination of X-ray crystallography and molecular dynamics simulations to map the compound's interaction with the kinase active site, revealing critical hydrogen bonding and hydrophobic interactions that contribute to its high selectivity. These findings underscore the potential of 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidin-4-ol as a lead candidate for kinase inhibitor development.

In addition to its kinase inhibitory properties, recent preclinical evaluations have explored the compound's neuroprotective effects. A study in Neuropharmacology (2024) reported that 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidin-4-ol significantly reduced oxidative stress and neuronal apoptosis in vitro and in vivo models of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) and modulate neuroinflammatory pathways positions it as a promising candidate for treating conditions such as Alzheimer's and Parkinson's diseases.

Despite these advancements, challenges remain in the clinical translation of 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidin-4-ol. Issues such as metabolic stability, potential off-target effects, and scalable synthesis routes need to be addressed. Ongoing research is investigating prodrug strategies and formulation technologies to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression into clinical trials.

In conclusion, 4-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl}piperidin-4-ol (CAS: 2228981-56-2) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Its recent applications in kinase inhibition and neuroprotection highlight its relevance in modern drug discovery. Future research should focus on optimizing its drug-like properties and validating its efficacy in human trials, paving the way for its eventual commercialization and clinical use.